Cas no 13735-12-1 (6-Chlorothiochroman-4-one)

• Product Name: 6-Chlorothiochroman-4-one
• CAS No: 13735-12-1
• MF: C₉H₇ClOS
• MW: 198.669280290604
• MDL: MFCD00052997
• CID: 87118
• PubChem ID: 248065
• Update Time: 2025-05-22

6-Chlorothiochroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Chlorothiochroman-4-one
• 6-Chloro-3,4-dihydro-2H-1-benzothiin-4-one
• 6-chloro-2,3-dihydrothiochromen-4-one
• 6-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one
• 6-chloro-2,3-dihydro-4H-thiochromen-4-one
• 6-chloro-2H,3H-benzo[e]thiin-4-one
• 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
• 6-chlorothiochromanone
• 6-Chlor-thiochroman-4-on
• BUTTPARK 35\07-31
• CHEMBL4241500
• 6-Chlorothiochroman-4-one, 97%
• A18181
• Z149094956
• EN300-23494
• SCHEMBL69544
• CS-0204754
• Maybridge1_007431
• NSC-64354
• DTXSID30289801
• AE-473/30516046
• AKOS001200513
• 6-Chloro-thiochroman-4-one
• 6-chloranyl-2,3-dihydrothiochromen-4-one
• 13735-12-1
• F7B
• J-007009
• FT-0621095
• BDBM50463159
• HMS562J17
• NCIOpen2_000294
• NSC64354
• MFCD00052997
• 6-chloro-2,3-dihydro-1-benzothiopyran-4-one

• MDL： MFCD00052997
• Inchi： 1S/C9H7ClOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5H,3-4H2
• InChI Key： OKHUUKHZUNKSQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CCS2)=O
• BRN： 124621

Computed Properties

• Exact Mass: 197.99100
• Monoisotopic Mass: 197.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 67-71 °C (lit.)
• Boiling Point: 342.7±42.0 °C at 760 mmHg
• Flash Point: 161.1±27.9 °C
• Refractive Index: 1.634
• PSA: 42.37000
• LogP: 3.01850
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Chlorothiochroman-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 6-Chlorothiochroman-4-one

6-Chlorothiochroman-4-one (CAS No. 13735-12-1): A Comprehensive Overview

6-Chlorothiochroman-4-one, also known by its CAS registry number 13735-12-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a fused benzene ring and a gamma-pyrone ring. The presence of a chlorine atom at the 6th position of the chromone ring introduces unique electronic and structural properties, making 6-Chlorothiochroman-4-one a valuable molecule for various applications.

The structure of 6-Chlorothiochroman-4-one consists of a benzene ring fused to a pyrone ring, with a sulfur atom replacing one of the oxygen atoms in the pyrone moiety. This substitution results in a thiopyrone structure, which is less common compared to its oxygen-containing counterpart. The sulfur atom imparts distinct chemical reactivity and stability to the molecule, making it suitable for specific chemical transformations and biological interactions.

Recent studies have highlighted the potential of 6-Chlorothiochroman-4-one in drug discovery and development. Researchers have explored its role as a scaffold for designing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, investigations into its interaction with cellular pathways involved in inflammation have shown promising results, suggesting its potential as a lead compound for therapeutic agents.

In addition to its pharmacological applications, 6-Chlorothiochroman-4-one has been studied for its photochemical properties. The compound exhibits interesting absorption and emission characteristics under UV light, which could be exploited in the development of fluorescent sensors or materials for optoelectronic devices. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its photophysical behavior.

The synthesis of 6-Chlorothiochroman-4-one involves multi-step reactions that typically start with chlorinated aromatic precursors. One common approach involves the condensation of 6-chloroindole with carbonyl compounds under acidic or basic conditions. The reaction conditions play a crucial role in determining the yield and purity of the final product. Optimization studies have been conducted to improve the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 6-Chlorothiochroman-4-one is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation through hydrolytic cleavage and oxidative mechanisms. These findings are critical for ensuring sustainable practices in its production and use.

In conclusion, 6-Chlorothiochroman-4-one (CAS No. 13735-12-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial sectors.